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Compound of Interest

Compound Name: NIR-797 isothiocyanate

Cat. No.: B15554533

Audience: Researchers, scientists, and drug development professionals.

Introduction

NIR-797 isothiocyanate is a near-infrared (NIR) fluorescent dye commonly used for labeling
proteins and other biomolecules. Its isothiocyanate group reacts with primary amines on target
molecules to form stable thiourea linkages. The dye's fluorescence in the NIR region (excitation
~795 nm, emission ~817 nm) is advantageous for deep tissue imaging due to reduced
autofluorescence and light scattering from biological tissues. Proper dissolution and storage
are critical to maintain the dye's reactivity and fluorescence properties.

Properties of NIR-797 Isothiocyanate

A summary of the key properties of NIR-797 isothiocyanate is provided below.
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Property Value Reference
Molecular Formula C45H50N3Na06S4 [1]
Molecular Weight ~880.14 Da [2]
Physical Form Solid powder [2]

Excitation Maximum

~795 nm (in 0.1 M phosphate
buffer, pH 7.0)

[2]

Emission Maximum

~817 nm (in 0.1 M phosphate
buffer, pH 7.0)

[2]

Dissolution of NIR-797 Isothiocyanate

The solubility of NIR-797 isothiocyanate can vary depending on the intended application. It is

crucial to use high-purity, anhydrous solvents to prevent hydrolysis of the isothiocyanate group,

which would render the dye non-reactive.

Solvent

Suitability

Notes

Reference

Ethanol

Soluble

A common solvent for

reconstitution.

[1]3]

Dimethyl sulfoxide
(DMSO)

Soluble

Often used for
creating high-
concentration stock
solutions. A protocol
for encapsulating the
dye in nanoparticles
involved dissolving it
in DMSO at 1 mg/mL.

[4]

Storage and Stability

Proper storage is essential to prevent degradation of the dye. The isothiocyanate group is

sensitive to moisture, and the fluorescent cyanine core is susceptible to photobleaching.
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Condition

Recommendation

Notes

Reference

Solid Form

Short-Term Storage

-20°C or 2-8°C

Always refer to the
manufacturer's
certificate of analysis
for specific

recommendations.

[1]5]

Store under
desiccating

conditions. The

Long-Term Storage -20°C product can be stored [1][5]
for up to 12 months
under these
conditions.

In Solution
Aliguot into single-use
volumes to avoid

Storage Temperature <-20°C

repeated freeze-thaw

cycles.

Light Exposure

Protect from light

Store in the dark or in

amber vials.

[4]

Moisture

Use anhydrous
solvents and

desiccate

Prevents hydrolysis of

the isothiocyanate

group.

[1]5]

Experimental Protocols

Protocol 1: Reconstitution of NIR-797 Isothiocyanate

This protocol describes the preparation of a stock solution of NIR-797 isothiocyanate.

Materials:

¢ NIR-797 isothiocyanate powder
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Anhydrous dimethyl sulfoxide (DMSQO) or anhydrous ethanol

Vortex mixer

Microcentrifuge

Amber or foil-wrapped microcentrifuge tubes

Procedure:

Allow the vial of NIR-797 isothiocyanate powder to equilibrate to room temperature for at
least 20 minutes before opening to prevent condensation of moisture.

 Briefly centrifuge the vial to ensure all the powder is at the bottom.

e Add the appropriate volume of anhydrous solvent (e.g., DMSO or ethanol) to the vial to
achieve the desired stock concentration (e.g., 1-10 mg/mL).

» Vortex the solution thoroughly for 1-2 minutes until the dye is completely dissolved.

 Visually inspect the solution to ensure no particulates are present. If necessary, centrifuge
briefly to pellet any undissolved material.

Protocol 2: Storage of NIR-797 Isothiocyanate Stock
Solution

Procedure:

» Aliquoting: Divide the stock solution into single-use aliquots in amber or foil-wrapped
microcentrifuge tubes. The volume of each aliquot should be appropriate for a single
experiment to minimize waste and avoid repeated freeze-thaw cycles.

o Short-Term Storage: For use within a few days, store the aliquots at -20°C.

e Long-Term Storage: For extended storage, store the aliquots at -20°C or colder. When stored
properly, the solution should be stable for several months.
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e Handling: When ready to use, remove an aliquot from the freezer and allow it to thaw at
room temperature, protected from light. Once thawed, use the solution immediately for
conjugation reactions. Discard any unused portion of the thawed aliquot.

Visualizations

Below is a workflow diagram for the dissolution and storage of NIR-797 isothiocyanate.
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Preparation

Start: Receive NIR-797 Isothiocyanate Powder

l

Equilibrate vial to room temperature

l

Centrifuge vial to collect powder

Dissalution

Add anhydrous solvent (e.g., DMSO, Ethanol)

l

Vortex until fully dissolved

Stock Solution Ready

Storage
Y

Aliquot into single-use, light-protected tubes

Store at < -20°C under desiccating conditions

Ready for Experime@

Click to download full resolution via product page

Caption: Workflow for dissolving and storing NIR-797 isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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